2,6-Dichloro-3,5-dinitropyridin-4-amine

• IUPAC Name: 2,6-dichloro-3,5-dinitropyridin-4-amine
• InChI: InChI=1S/C5H2Cl2N4O4/c6-4-2(10(12)13)1(8)3(11(14)15)5(7)9-4/h(H2,8,9)
• InChI Key: URQUBZWTCDKZBI-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1[N+](=O)[O-])Cl)Cl)[N+](=O)[O-])N
• Molecular Formula: C5H2Cl2N4O4
• DSSTOX Substance ID: DTXSID90652037
• Molecular Weight: 253.00 g/mol
• CAS No.: 650140-90-2

Description

2,6-Dichloro-3,5-dinitropyridin-4-amine, also known as 4-Amino-2,6-dichloro-3,5-dinitropyridine, is a chemical compound with the molecular formula C5H2Cl2N4O4 and a molecular weight of 253.

Synthesis Analysis

A synthetic route to this compound has been developed. The process begins with the oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative. This derivative is then subjected to nitration followed by reduction. Subsequent nitration of the product and a nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring which is a six-membered aromatic heterocycle with one nitrogen atom. The ring is substituted at the 2 and 6 positions with chlorine atoms, at the 3 and 5 positions with nitro groups, and at the 4 position with an amino group.

Chemical Reactions Analysis

The synthesis of this compound involves several chemical reactions including oxidation, nitration, reduction, and nucleophilic displacement. These reactions proceed under mild conditions.

Scientific Research Applications

Chemical Synthesis and Derivatives

• 2,6-Dichloro-3,5-dinitropyridin-4-amine and its derivatives have been explored in various chemical syntheses. Studies show its utility in amination reactions with liquid ammonia and potassium permanganate, leading to the formation of mono-, di-, and triamino-substituted compounds (Woźniak, Bańskira, & Szpakiewicz, 1993). Further, different methodologies for synthesizing aminonitropyridines and their N-oxides have been detailed, contributing significantly to the field of heterocyclic chemistry (Hollins et al., 1996).

Energetic Materials

• The compound has been used in the synthesis of novel thermally stable energetic materials. One such study reports the synthesis of 4-amino-2, 6-bis(5-amino-1H-tetrazol)-3, 5-dinitropyridine(ABDP), investigating its thermal properties and predicting its detonation velocity and pressure (Zhou et al., 2017).

Optimization of Synthetic Technology

• Research has been conducted on optimizing the synthetic technology for related compounds, like 3,5-dichloro-2,6-difluoropyridin-4-amine, demonstrating the potential for efficient and cost-effective production methods (Sheng-song, 2010).

Nucleophilic Substitution Reactions

• Studies have focused on the nucleophilic substitution reactions involving this compound. These research efforts have led to the synthesis of new substituted 4-amino-3,5-dinitropyridine derivatives under mild conditions, showcasing its versatility in organic synthesis (Ma et al., 2013).

Application in Energetic Derivatives

• It has been used to create new 1-substituted 5-aminotetrazole energetic derivatives. The synthesis and thermal behavior of these compounds were studied, revealing important properties like detonation velocity and thermal decomposition temperatures (Zhao Ku, 2015).

Vibrational Spectroscopy

• The vibrational spectroscopy of related compounds, like 4-amino-2,6-dichloropyridine, has been investigated using quantum chemical calculations. These studies are crucial for understanding the physical and chemical properties of these compounds (Krishnakumar et al., 2006).